Hypoxia

Description

Hypoxia is a condition characterized by an insufficient supply of oxygen to the body's tissues, despite adequate blood flow. This can result from various underlying medical conditions affecting the respiratory, cardiovascular, or hematological systems, or from environmental factors such as high altitude. Symptoms range from mild, like shortness of breath and confusion, to severe, including organ damage and loss of consciousness, depending on the severity and duration of oxygen deprivation.